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Compound of Interest

Compound Name: Sikokianin E

Cat. No.: B13732532

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Sikokianin E, a biflavonoid compound utilized in antiviral research. Adherence to these
procedural guidelines is critical for ensuring laboratory safety and environmental protection.

Chemical and Physical Properties

Sikokianin E is a powder with the molecular formula C42H42022 and a molecular weight of
959.16.[1] While a specific Safety Data Sheet (SDS) for Sikokianin E is not readily available,
data from related biflavonoids such as Sikokianin A and C, along with general principles of
chemical safety, inform the following procedures.

Property Value Reference
Chemical Name Sikokianin E [1]
CAS Number 2253791-96-5 [1]
Molecular Formula C42H42022 [1]
Molecular Weight 959.16 g/mol [1]
Physical Form Powder [1]
Known Applications Antiviral activity studies [1]

Personal Protective Equipment (PPE)
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Before handling Sikokianin E, all personnel must be equipped with the appropriate personal
protective equipment to minimize exposure risk.

Equipment Specification
Gloves Chemical-resistant gloves (e.qg., nitrile)
Eye Protection Safety goggles or face shield

) ) N95 mask or equivalent, especially when
Respiratory Protection )
handling the powder form

Lab Coat Standard laboratory coat

Step-by-Step Disposal Procedure

The disposal of Sikokianin E must be conducted in a manner that prevents its release into the
environment.

¢ Decontamination of Labware:

o All glassware, spatulas, and other equipment that have come into contact with Sikokianin
E should be decontaminated.

o Rinse contaminated items with a suitable solvent (e.g., ethanol or acetone) in a
designated chemical fume hood.

o Collect the solvent rinse as hazardous waste. Do not dispose of it down the drain.
e Collection of Solid Waste:

o Place any unused or expired Sikokianin E powder, along with any contaminated
consumables (e.g., weighing paper, pipette tips), into a clearly labeled, sealed container
for solid chemical waste.

o The container must be compatible with the chemical and properly sealed to prevent
leakage.

e Labeling of Waste Containers:
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o Clearly label all waste containers with "Hazardous Waste," the full chemical name
("Sikokianin E"), and the approximate quantity.

o Include the date of waste generation.

o Storage of Chemical Waste:

o Store the sealed waste containers in a designated, well-ventilated hazardous waste
accumulation area.

o Ensure that the storage area is secure and away from incompatible materials.
» Arrangement for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a certified
chemical waste disposal vendor to arrange for the pickup and proper disposal of the
hazardous waste.

o Never dispose of Sikokianin E in regular trash or down the drain.

Biological Activity and Experimental Context

While the specific signaling pathways of Sikokianin E are a subject of ongoing research,
related biflavonoids like Sikokianin A and C have been shown to influence cellular processes
such as oxidative stress and apoptosis. Sikokianin A can activate the Nrf2/HO-1 signaling
pathway, which is involved in the cellular response to oxidative stress.[2] Sikokianin C has been
identified as an inhibitor of cystathionine B-synthase (CBS), an enzyme implicated in apoptosis.

[3]14]
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Experiment Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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